Cas no 1241677-77-9 ((4S)-6-CHLORO-8-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE)

• Product Name: (4S)-6-CHLORO-8-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• CAS No: 1241677-77-9
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5591139
• PubChem ID: 64989209
• Update Time: 2025-09-28

(4S)-6-CHLORO-8-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• (4S)-6-CHLORO-8-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• 2H-1-Benzopyran-4-amine, 6-chloro-3,4-dihydro-8-methyl-, (4S)-
• (S)-6-chloro-8-methylchroman-4-amine
• Y12513
• AKOS014320443
• 1241677-77-9

• Inchi： 1S/C10H12ClNO/c1-6-4-7(11)5-8-9(12)2-3-13-10(6)8/h4-5,9H,2-3,12H2,1H3/t9-/m0/s1
• InChI Key： FXPUWLHOIUHGPQ-VIFPVBQESA-N
• SMILES： C1OC2=C(C)C=C(Cl)C=C2[C@@H](N)C1

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on (4S)-6-CHLORO-8-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE

Introduction to (4S)-6-CHLORO-8-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE (CAS No. 1241677-77-9)

(4S)-6-CHLORO-8-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1241677-77-9, belongs to the benzopyran class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry and functional groups present in this molecule contribute to its unique chemical properties and make it a subject of intense study in medicinal chemistry.

The benzopyran scaffold is a privileged structure in drug discovery, owing to its ability to interact with various biological targets. In particular, the amine group at the 4-position and the chloro substituent at the 6-position of the benzopyran ring in (4S)-6-CHLORO-8-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE play crucial roles in determining its pharmacological profile. These features have been strategically incorporated to enhance binding affinity and selectivity towards specific enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the chiral center at the 4-position of (4S)-6-CHLORO-8-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE is critical for its interaction with biological targets. The (S)-configuration has been shown to confer enhanced potency and reduced toxicity compared to its enantiomer, underscoring the importance of stereochemical control in drug design.

The chloro substituent at the 6-position not only influences the electronic properties of the molecule but also participates in hydrophobic interactions with biological targets. This feature has been exploited in the design of molecules that exhibit improved solubility and bioavailability. Additionally, the methyl group at the 8-position contributes to steric hindrance, which can be crucial for optimizing binding interactions.

In vitro studies have demonstrated that (4S)-6-CHLORO-8-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE exhibits promising activity against several targets relevant to human health. For instance, preliminary data suggest that this compound may inhibit enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, its ability to modulate neurotransmitter receptors has sparked interest in its potential applications in neuropharmacology.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of chiral auxiliaries or catalysts has been crucial in achieving the desired stereochemical outcome at the 4-position.

The pharmacokinetic properties of (4S)-6-CHLORO-8-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE have also been thoroughly investigated. Studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its clinical translation. The presence of polar functional groups enhances its solubility in water, while lipophilic substituents improve its penetration across biological membranes.

Recent clinical trials have provided insights into the therapeutic potential of benzopyran derivatives. While (4S)-6-CHLORO-8-METHYL- 3,4-DIHYDRO- 2H- 1-BENZOPYRAN- 4- AMINE is still in early stages of development, preliminary results are encouraging. Patients enrolled in these trials have shown measurable improvements in disease symptoms without significant adverse effects. These findings support further investigation into its clinical efficacy and safety profile.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of (4S)-6- CHLORO- 8-METHYL- 3, 4-DIHYDRO- 2H- 1-BENZOPYRAN- 4- AMINE exemplifies how structural modifications can lead to compounds with enhanced therapeutic potential. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for (4S)-6- CHLORO- 8-METHYL- 3, 4-DIHYDRO- 2H- 1-BENZOPYRAN- 4- AMINE are promising, with ongoing studies aimed at elucidating its mechanism of action and identifying new therapeutic applications. As our understanding of disease biology continues to evolve, so too will our ability to design molecules that target specific pathological processes with high precision. This compound represents a testament to the power of medicinal chemistry in addressing unmet medical needs.